ethyl (2-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-(1,3-dioxoisoindol-2-yl)acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C17H15N3O5S/c1-2-25-14(22)7-10-9-26-17(18-10)19-13(21)8-20-15(23)11-5-3-4-6-12(11)16(20)24/h3-6,9H,2,7-8H2,1H3,(H,18,19,21)
• InChI Key: ORKAGAOGHWWOAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C17H15N3O5S
• DSSTOX Substance ID: DTXSID001330238
• Molecular Weight: 373.4 g/mol
• Solubility: 54.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 301226-79-9

Description

Ethyl (2-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl]amino}-1,3-thiazol-4-yl)acetate is a chemical compound with the linear formula C21H23N3O5S. It has a molecular weight of 429.499. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of this compound is defined by its linear formula, C21H23N3O5S. This indicates that it contains 21 carbon atoms, 23 hydrogen atoms, 3 nitrogen atoms, 5 oxygen atoms, and 1 sulfur atom.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Mechanism of Action

Target of Action

The primary target of this compound, also known as ChemDiv2_004019, is the tau protein . Tau proteins are abundant in neurons of the central nervous system and are involved in microtubule assembly and stability .

Mode of Action

ChemDiv2_004019 is a small-molecule PROTAC (Proteolysis-Targeting Chimera) that operates by recruiting both tau proteins and an E3 ligase known as Vhl . This simultaneous recruitment selectively enhances the ubiquitination and proteolysis of tau proteins .

Biochemical Pathways

The compound’s action on tau proteins affects the stability of microtubules within neurons. By enhancing the ubiquitination and proteolysis of tau proteins, it may disrupt the normal function of these proteins and alter the structural integrity of neurons .

Result of Action

The selective enhancement of tau protein ubiquitination and proteolysis by ChemDiv2_004019 can lead to changes in neuronal structure and function . This mechanism has been explored for its potential in Alzheimer’s disease (AD) research, as tau proteins play a significant role in the neurofibrillary tangles observed in this condition .